![molecular formula C15H22N4OS2 B1209673 2-[2-(Dimethylamino)ethylthio]-6,6-dimethyl-5,8-dihydropyrano[4,5]thieno[1,2-c]pyrimidin-4-amine](/img/structure/B1209673.png)
2-[2-(Dimethylamino)ethylthio]-6,6-dimethyl-5,8-dihydropyrano[4,5]thieno[1,2-c]pyrimidin-4-amine
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Overview
Description
2-[2-(dimethylamino)ethylthio]-6,6-dimethyl-5,8-dihydropyrano[4,5]thieno[1,2-c]pyrimidin-4-amine is an organic heterobicyclic compound, an organonitrogen heterocyclic compound and an organosulfur heterocyclic compound.
Scientific Research Applications
Synthesis and Structural Analysis
- A one-pot synthesis method has been developed for related compounds, such as thieno[2,3-b]pyridine derivatives, showcasing their potential in organic synthesis and molecular structure exploration (Dyachenko et al., 2020).
Chemical Properties and Reactions
- Research has identified methods to synthesize various derivatives of thieno[2,3-d]pyrimidines, which could be crucial for understanding the chemical behavior and potential applications of similar compounds (Elmuradov et al., 2011).
Potential Pharmacological Investigations
- Some derivatives of thieno[2,3-d]pyrimidines have been synthesized for pharmacological research, indicating the possibility of these compounds having biomedical applications (Kh et al., 2013).
Bioactive Properties
- Certain thieno[2,3-d]pyrimidine derivatives have been found to exhibit antistaphylococcal activity, suggesting potential therapeutic applications in combating bacterial infections (Kostenko et al., 2008).
properties
Molecular Formula |
C15H22N4OS2 |
---|---|
Molecular Weight |
338.5 g/mol |
IUPAC Name |
5-[2-(dimethylamino)ethylsulfanyl]-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2,4,6-tetraen-3-amine |
InChI |
InChI=1S/C15H22N4OS2/c1-15(2)7-9-10(8-20-15)22-13-11(9)12(16)17-14(18-13)21-6-5-19(3)4/h5-8H2,1-4H3,(H2,16,17,18) |
InChI Key |
JDIXJTOGZIFVTO-UHFFFAOYSA-N |
SMILES |
CC1(CC2=C(CO1)SC3=NC(=NC(=C23)N)SCCN(C)C)C |
Canonical SMILES |
CC1(CC2=C(CO1)SC3=NC(=NC(=C23)N)SCCN(C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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